Cas no 2138116-96-6 (methyl 5-cyclopropyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-cyclopropyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate
• CAS No: 2138116-96-6
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 6159775
• PubChem ID: 165510787
• Update Time: 2025-06-14

methyl 5-cyclopropyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-cyclopropyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate
• EN300-1179423
• 2138116-96-6
• methyl 5-cyclopropyl-1-[(3-methylcyclobutyl)methyl]-1H-pyrazole-4-carboxylate

• Inchi： 1S/C14H20N2O2/c1-9-5-10(6-9)8-16-13(11-3-4-11)12(7-15-16)14(17)18-2/h7,9-11H,3-6,8H2,1-2H3
• InChI Key： LUNHGGOUANURDL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C=1C1CC1)CC1CC(C)C1)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 5-cyclopropyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate

Exploring Methyl 5-Cyclopropyl-1-(3-Methylcyclobutyl)Methyl-1H-Pyrazole-4-Carboxylate (CAS No. 2138116-96-6): Properties, Applications, and Innovations

The compound methyl 5-cyclopropyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate (CAS No. 2138116-96-6) is a structurally unique pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a cyclopropyl and methylcyclobutyl moiety, offers intriguing possibilities for drug design and material science. In this article, we delve into its properties, synthesis, and potential applications while addressing trending topics like sustainable chemistry and AI-driven molecular discovery.

One of the most searched questions about pyrazole carboxylates revolves around their role in medicinal chemistry. Researchers are particularly interested in how the methyl ester group in this compound influences its bioavailability and metabolic stability. Recent studies suggest that such derivatives exhibit promising enzyme inhibition properties, making them candidates for targeting inflammatory pathways or microbial infections. The cyclopropyl ring, known for its metabolic resistance, further enhances the compound's potential in long-acting therapeutics.

From a synthetic perspective, CAS No. 2138116-96-6 exemplifies the growing trend of fragment-based drug design. Its modular structure allows for easy modification, aligning with the demand for highly customizable intermediates in combinatorial chemistry. Laboratories leveraging automated synthesis platforms often prioritize such compounds due to their compatibility with parallel reaction optimization. This adaptability is critical for accelerating hit-to-lead transitions in drug discovery pipelines.

Environmental considerations are another hot topic tied to this compound. As industries shift toward green chemistry, the synthesis of methyl 5-cyclopropyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate is being reevaluated for solvent efficiency and waste reduction. Innovations like catalytic cyclopropanation and flow chemistry are emerging as sustainable alternatives to traditional methods, reducing the ecological footprint of producing such heterocyclic building blocks.

In the realm of agrochemicals, this pyrazole derivative is studied for its potential as a biodegradable pesticide precursor. The 3-methylcyclobutyl group’s steric effects may contribute to selective herbicidal or fungicidal activity, addressing the global demand for eco-friendly crop protection solutions. Patent analyses reveal increasing filings around similar structures, highlighting their commercial viability.

For researchers exploring structure-activity relationships (SAR), the compound’s crystal structure and conformational flexibility are frequently queried topics. Computational tools like molecular docking and quantum mechanical modeling are employed to predict interactions with biological targets, a practice accelerated by AI-assisted drug discovery platforms. These technologies democratize access to complex analyses, enabling smaller labs to contribute to precision medicine advancements.

Looking ahead, the versatility of CAS No. 2138116-96-6 positions it as a cornerstone in small-molecule libraries for high-throughput screening. Its balanced lipophilicity and polarity make it a favorable scaffold for central nervous system (CNS) drug development, another area of intense scientific inquiry. As personalized medicine gains traction, the demand for tailored pyrazole-based therapeutics is expected to rise, further cementing this compound’s relevance.

In conclusion, methyl 5-cyclopropyl-1-(3-methylcyclobutyl)methyl-1H-pyrazole-4-carboxylate represents a fascinating intersection of chemistry, biology, and technology. Its applications span from pharmaceuticals to sustainable agriculture, reflecting broader trends in science. By staying abreast of computational innovations and green synthesis methods, researchers can unlock its full potential while addressing societal needs for safer, more effective chemical solutions.